Cas no 855714-82-8 (4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine)

• Product Name: 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine
• CAS No: 855714-82-8
• MF: C₂₁H₁₆FN₃O₃S
• MW: 409.433446884155
• CID: 5420491
• Update Time: 2025-05-24

4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-ylmethyl)-1,3-oxazol-5-amine
• 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine

• Inchi： 1S/C21H16FN3O3S/c22-17-10-8-16(9-11-17)19-25-21(29(26,27)18-6-2-1-3-7-18)20(28-19)24-14-15-5-4-12-23-13-15/h1-13,24H,14H2
• InChI Key： FVDVVLCWMJXNSS-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CNC1OC(C2=CC=C(F)C=C2)=NC=1S(C1=CC=CC=C1)(=O)=O

Additional information on 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine

Introduction to 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine (CAS No. 855714-82-8)

The compound 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine, identified by its CAS number 855714-82-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential therapeutic applications. The molecule features a 1,3-oxazole core linked to a benzenesulfonyl group, a 4-fluorophenyl moiety, and a pyridin-3-ylmethyl substituent, which collectively contribute to its unique chemical and pharmacological properties.

Recent research in the domain of drug discovery has highlighted the importance of multifunctional scaffolds that can modulate multiple biological targets simultaneously. The structural features of this compound make it an attractive candidate for further investigation in the development of novel therapeutic agents. Specifically, the presence of the 1,3-oxazole ring is well-documented for its role in enhancing binding affinity and selectivity towards various biological receptors. Additionally, the benzenesulfonyl group often serves as a pharmacophore in medicinal chemistry, contributing to the compound's interaction with biological macromolecules.

The incorporation of a 4-fluorophenyl substituent introduces fluorine atoms into the molecular structure, which is a common strategy to improve metabolic stability and binding affinity. Fluorinated aromatic compounds are frequently employed in drug development due to their ability to enhance lipophilicity and receptor binding. Furthermore, the pyridin-3-ylmethyl group adds another layer of complexity to the molecule, potentially influencing its solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

In the context of current pharmaceutical research, there is growing interest in developing small-molecule inhibitors that target enzymes involved in critical biological pathways. The 1,3-oxazole core of this compound has been shown to exhibit inhibitory activity against various enzymes, including those implicated in inflammatory diseases and cancer. Preliminary studies suggest that derivatives of this scaffold may interfere with key enzymatic processes by binding to active sites or allosteric regions of target proteins. This makes it a promising candidate for further exploration in drug discovery programs.

The benzenesulfonyl group is another critical feature that contributes to the compound's pharmacological potential. Sulfonyl compounds are known for their ability to modulate receptor activity through interactions with amino acid residues in target proteins. For instance, sulfonylureas are widely used as antidiabetic drugs due to their ability to enhance insulin secretion. Similarly, benzenesulfonyl derivatives have been investigated for their potential applications in treating neurological disorders and infectious diseases. The presence of this moiety in our compound suggests that it may exhibit similar therapeutic effects.

The 4-fluorophenyl substituent further enhances the compound's pharmacological profile by introducing fluorine atoms into its structure. Fluorine atoms are known to improve metabolic stability by preventing oxidative degradation and enhancing binding affinity through hydrophobic interactions. Additionally, fluorinated aromatic compounds often exhibit better oral bioavailability compared to their non-fluorinated counterparts. This makes them particularly valuable in drug development efforts aimed at improving therapeutic efficacy while minimizing side effects.

The pyridin-3-ylmethyl group adds another dimension to the compound's structure by introducing nitrogen atoms into its framework. Pyridine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. The methyl group attached to the pyridine ring further influences the compound's solubility and pharmacokinetic properties. Together, these structural elements contribute to the compound's potential as a lead molecule for further drug development efforts.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of small molecules with greater accuracy than ever before. By leveraging machine learning algorithms and molecular docking simulations, scientists can identify promising candidates for further experimental validation much more efficiently than traditional methods alone would allow. In this regard, 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin-3-yl)methyl-1,3-oxazol-5-amine (CAS No. 855714-82 8) represents an excellent example of how computational tools can accelerate drug discovery efforts by identifying novel scaffolds with high potential therapeutic value.

Moreover, 1 ,3 -oxazole derivatives have been extensively studied for their ability to modulate various biological pathways implicated in human diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of our compound make it particularly interesting from this perspective, as they suggest that it may interact with multiple targets simultaneously, leading to synergistic therapeutic effects. This multitarget approach has gained significant traction in recent years, with several successful drugs entering clinical use based on this principle. As such, 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin -3 -yl)methyl -1 ,3 -oxazol -5 -amine (CAS No. 855714 -82 8) represents an exciting opportunity for further exploration.

In conclusion, 4-(benzenesulfonyl)-2-(4-fluorophenyl)-N-(pyridin -3 -yl)methyl -1 ,3 -oxazol -5 -amine (CAS No. 855714 -82 8) stands out as a promising candidate for future pharmaceutical research. Its unique structural features, including the presence of a 1 ,3 -oxazole core, a benzenesulfonyl group, a 4-fluorophenyl moiety, and a pyridin -3 -ylmethyl substituent, make it an attractive scaffold for developing novel therapeutic agents. With ongoing advancements in computational chemistry and drug discovery technologies, this compound holds significant potential for addressing unmet medical needs across multiple disease areas.